1-(2,3-Dimethylphenyl)pyrrolidin-3-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-(2,3-dimethylphenyl)pyrrolidin-3-one
• InChI: InChI=1S/C12H15NO/c1-9-4-3-5-12(10(9)2)13-7-6-11(14)8-13/h3-5H,6-8H2,1-2H3
• InChI Key: YHPWQSUIEVPNLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCC(=O)C2)C

Description

1-(2,3-Dimethylphenyl)pyrrolidin-3-one is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,3-Dimethylphenyl)pyrrolidin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,3-Dimethylphenyl)pyrrolidin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1-(2,3-Dimethylphenyl)pyrrolidin-3-one is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the compound's interactions with various biological systems, focusing on its pharmacological properties, mechanisms of action, and implications for therapeutic use.

Chemical Structure and Properties

1-(2,3-Dimethylphenyl)pyrrolidin-3-one is characterized by a pyrrolidine ring substituted with a dimethylphenyl group. Its molecular formula is $C_{13}H_{17}NO$, and its structure can be represented as follows:

$$\text{Structure }\text{C}_{13}\text{H}_{17}\text{N}\text{O}$$

Neurotransmitter Interaction

Research indicates that 1-(2,3-Dimethylphenyl)pyrrolidin-3-one interacts with neurotransmitter receptors, particularly those involved in pain modulation and neuroprotection. Studies have shown its potential as an analgesic agent, contributing to reduced pain responses in animal models . The compound's mechanism appears to involve modulation of the central nervous system's neurotransmitter systems, although specific receptor targets remain to be fully elucidated.

Antifibrotic Properties

In a study focused on idiopathic pulmonary fibrosis (IPF), derivatives of pyrrolidin-3-one showed promising antifibrotic activities. The compound was evaluated for its effects on lung fibroblasts, demonstrating a reduction in collagen deposition, which is crucial in the progression of fibrosis . This suggests that 1-(2,3-Dimethylphenyl)pyrrolidin-3-one may serve as a lead compound for developing antifibrotic therapies.

Cytotoxicity and Neuroprotection

Investigations into the cytotoxic effects of 1-(2,3-Dimethylphenyl)pyrrolidin-3-one revealed that it exhibits low toxicity in various cell lines. For instance, in differentiated PC12 cells expressing mutant huntingtin protein, the compound demonstrated significant neuroprotective effects at concentrations around 50 μM . This highlights its potential utility in treating neurodegenerative diseases.

Larvicidal Activity

The compound has also been tested for larvicidal activity against various insect larvae. In bioassays, it exhibited high mortality rates against species such as Rhipicephalus (Boophilus) microplus and Anopheles stephensi at concentrations up to 1000 ppm . These findings suggest that 1-(2,3-Dimethylphenyl)pyrrolidin-3-one could have applications in pest control.

Table of Biological Activities

Activity	Tested Concentration	Effect Observed	Reference
Analgesic	Varies	Reduced pain responses
Antifibrotic	Varies	Decreased collagen deposition
Neuroprotective	50 μM	Significant reduction in cytotoxicity
Larvicidal	1000 ppm	High mortality rates against larvae

Case Study: Antifibrotic Mechanism

A detailed study on the antifibrotic properties of pyrrolidinone derivatives highlighted how these compounds reduce gene expression related to collagen synthesis. Specifically, treatment with 1-(2,3-Dimethylphenyl)pyrrolidin-3-one resulted in decreased levels of collagen I protein in lung fibroblasts after exposure over 72 hours. This effect was quantitatively assessed using densitometry techniques .

Scientific Research Applications

Neurotransmitter Modulation

Research indicates that 1-(2,3-Dimethylphenyl)pyrrolidin-3-one acts as an agonist at the α2-adrenoceptor. This interaction leads to a decrease in cyclic adenosine monophosphate (cAMP) production, inhibiting neurotransmitter release. Such properties suggest potential applications in treating conditions related to sedation and pain modulation.

Anticancer Activity

In vitro studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines. For instance, it has been tested against human triple-negative breast cancer (MDA-MB-231) and prostate cancer (PPC-1) cells, showing selective activity and potential as an anticancer agent .

Table 1: Cytotoxicity of 1-(2,3-Dimethylphenyl)pyrrolidin-3-one Against Cancer Cell Lines

Cell Line	IC50 (µM)	Selectivity
MDA-MB-231 (Breast Cancer)	15	Moderate
PPC-1 (Prostate Cancer)	10	High
IGR39 (Melanoma)	20	Moderate

The compound's selectivity towards cancer cells compared to normal fibroblasts highlights its therapeutic potential while minimizing adverse effects on healthy tissues.

Case Studies and Research Findings

Several studies have documented the effects of 1-(2,3-Dimethylphenyl)pyrrolidin-3-one:

• A study reported significant anticancer activity against prostate cancer cells with an IC50 value lower than many established chemotherapeutics .
• Another investigation highlighted its sedative effects through modulation of neurotransmitter systems.

These findings underscore the compound's versatility and promise in drug development.